Cas no 24652-87-7 (Bicyclo[2.2.1]heptan-2-amine,1,7,7-trimethyl-N-[(4-methylphenyl)methyl]-, hydrochloride (1:1),(1R,2S,4R)-rel-)

• Product Name: Bicyclo[2.2.1]heptan-2-amine,1,7,7-trimethyl-N-[(4-methylphenyl)methyl]-, hydrochloride (1:1),(1R,2S,4R)-rel-
• CAS No: 24652-87-7
• MF: C₁₉H₃₂ClN
• MW: 309.917084693909
• CID: 279487
• PubChem ID: 32569
• Update Time: 2025-04-19

Bicyclo[2.2.1]heptan-2-amine,1,7,7-trimethyl-N-[(4-methylphenyl)methyl]-, hydrochloride (1:1),(1R,2S,4R)-rel- Chemical and Physical Properties

Names and Identifiers

• Bicyclo[2.2.1]heptan-2-amine,1,7,7-trimethyl-N-[(4-methylphenyl)methyl]-, hydrochloride (1:1),(1R,2S,4R)-rel-
• methane,(4-methylphenyl)methyl-(4,7,7-trimethyl-3-bicyclo[2.2.1]heptanyl)azanium,chloride
• 2-BORNANAMINE, N-(p-METHYLBENZYL)-, HYDROCHLORIDE, endo-(+-)-
• 24652-87-7
• (+-)-endo-N-(p-Methylbenzyl)-2-bornanamine hydrochloride

• Inchi： 1S/C18H27N.CH4.ClH/c1-13-5-7-14(8-6-13)12-19-16-11-15-9-10-18(16,4)17(15,2)3;;/h5-8,15-16,19H,9-12H2,1-4H3;1H4;1H
• InChI Key： GXGATIGYIFGBGR-UHFFFAOYSA-N
• SMILES： [Cl-].[NH2+](CC1C=CC(C)=CC=1)C1CC2CCC1(C)C2(C)C.C

Computed Properties

• Exact Mass: 281.00332
• Monoisotopic Mass: 309.222328
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 327
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 16.6

Experimental Properties

• Boiling Point: 342.8°Cat760mmHg
• Flash Point: 161.3°C
• PSA: 14.1